methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride
Overview
Description
Methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride, also known as methyl 3-methylpyrrolidin-3-yl acetate hydrochloride, is an organic compound containing an ester group and a hydrochloride salt. It is a white, crystalline solid with a molecular weight of 197.69 g/mol. It is used in a variety of laboratory experiments and has a wide range of applications in scientific research. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride.
Scientific Research Applications
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride is used in a variety of laboratory experiments and scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a reactant in the synthesis of pharmaceuticals. It is also used in the production of polyethylene glycols, polyamides, and polyurethanes.
Mechanism of Action
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride is an ester group and a hydrochloride salt. The ester group is formed when the hydrochloric acid reacts with the methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride 3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl acetate. This reaction creates a covalent bond between the two molecules, forming the ester group. The hydrochloride salt is formed when the hydrogen ions of the hydrochloric acid react with the hydroxyl groups of the methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride 3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl acetate, forming the hydrochloride salt.
Biochemical and Physiological Effects
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and thromboxanes. It has also been shown to have anti-inflammatory and anti-oxidant properties, as well as being able to inhibit the release of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost, which makes it an attractive option for researchers on a budget. It is also relatively easy to synthesize and has a high yield, making it a reliable reagent for laboratory experiments. However, it is not as stable as some other reagents and can react with other compounds, making it unsuitable for some experiments.
Future Directions
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride has a wide range of potential future applications in scientific research. It could be used in the development of new drugs or as a reagent in organic synthesis. It could also be used to study the effects of cyclooxygenase-2 inhibitors on inflammation and oxidative stress. Additionally, it could be used to study the effects of ester and hydrochloride salts on biochemical and physiological processes.
Synthesis Methods
Methyl 2-(3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl)acetate hydrochloride can be synthesized from the reaction of methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride 3-methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloridepyrrolidin-3-yl acetate and hydrochloric acid in an aqueous solution. The reaction is carried out at room temperature and the product is isolated by filtration. The yield of the reaction is typically around 70-80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride involves the reaction of 3-methylpyrrolidine with methyl chloroacetate in the presence of a base to form the intermediate methyl 2-(3-methylpyrrolidin-3-yl)acetate, which is then treated with hydrochloric acid to yield the final product as a hydrochloride salt.", "Starting Materials": [ "3-methylpyrrolidine", "methyl chloroacetate", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylpyrrolidine is reacted with methyl chloroacetate in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the intermediate methyl 2-(3-methylpyrrolidin-3-yl)acetate.", "Step 2: The intermediate is then treated with hydrochloric acid to yield the final product as a hydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS RN |
2763756-21-2 |
Product Name |
methyl 2-(3-methylpyrrolidin-3-yl)acetate hydrochloride |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
